Cas no 89517-56-6 (5-Decanone, 4,4-dimethyl-6-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 5-Decanone, 4,4-dimethyl-6-(1H-1,2,4-triazol-1-yl)-
• CAS No: 89517-56-6
• MF: C₁₄H₂₅N₃O
• MW: 251.36780333519
• CID: 597987
• PubChem ID: 13295279
• Update Time: 2025-04-19

5-Decanone, 4,4-dimethyl-6-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 5-Decanone, 4,4-dimethyl-6-(1H-1,2,4-triazol-1-yl)-
• 4,4-dimethyl-6-(1,2,4-triazol-1-yl)decan-5-one
• DTXSID60535383
• 89517-56-6
• 4,4-Dimethyl-6-(1H-1,2,4-triazol-1-yl)decan-5-one

• Inchi： 1S/C14H25N3O/c1-5-7-8-12(17-11-15-10-16-17)13(18)14(3,4)9-6-2/h10-12H,5-9H2,1-4H3
• InChI Key： BMMXSPDADQVKIS-UHFFFAOYSA-N
• SMILES： O=C(C(CCCC)N1C=NC=N1)C(C)(C)CCC

Computed Properties

• Exact Mass: 251.199762429g/mol
• Monoisotopic Mass: 251.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.8Ų